Cas no 1036476-51-3 (4-Cyclohexyl(ethyl)amino-3-nitrobenzoic acid)

• Product Name: 4-Cyclohexyl(ethyl)amino-3-nitrobenzoic acid
• CAS No: 1036476-51-3
• MF: C₁₅H₂₀N₂O₄
• MW: 292.330304145813
• MDL: MFCD13352576
• CID: 4677655
• Update Time: 2025-05-22

4-Cyclohexyl(ethyl)amino-3-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-[CYCLOHEXYL(ETHYL)AMINO]-3-NITROBENZOIC ACID
• 4-Cyclohexyl(ethyl)amino-3-nitrobenzoic acid

• MDL： MFCD13352576
• Inchi： 1S/C15H20N2O4/c1-2-16(12-6-4-3-5-7-12)13-9-8-11(15(18)19)10-14(13)17(20)21/h8-10,12H,2-7H2,1H3,(H,18,19)
• InChI Key： MIFATPOJHQVMHU-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C(=O)O)C=CC=1N(CC)C1CCCCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 376
• Topological Polar Surface Area: 86.4

Additional information on 4-Cyclohexyl(ethyl)amino-3-nitrobenzoic acid

4-Cyclohexyl(ethyl)amino-3-nitrobenzoic Acid: A Comprehensive Overview

4-Cyclohexyl(ethyl)amino-3-nitrobenzoic acid, with the CAS number 1036476-51-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug development and material science. The molecule consists of a benzoic acid backbone with a nitro group at the 3-position and a cyclohexyl(ethyl)amino substituent at the 4-position, making it a versatile compound for various chemical modifications and biological evaluations.

The synthesis of 4-Cyclohexyl(ethyl)amino-3-nitrobenzoic acid involves multi-step reactions, including nitration, amidation, and cyclization processes. Recent advancements in synthetic methodologies have enabled researchers to optimize the yield and purity of this compound. For instance, studies have demonstrated the use of microwave-assisted synthesis to accelerate reaction times while maintaining high product quality. Such innovations highlight the importance of continuous improvement in synthetic techniques to meet the demands of modern pharmaceutical research.

One of the most promising aspects of 4-Cyclohexyl(ethyl)amino-3-nitrobenzoic acid lies in its pharmacological properties. Preclinical studies have shown that this compound exhibits potent anti-inflammatory and antioxidant activities, making it a potential candidate for treating conditions such as neurodegenerative diseases and cardiovascular disorders. Furthermore, its ability to modulate cellular signaling pathways has been explored in recent research, providing insights into its mechanism of action at the molecular level.

In addition to its therapeutic potential, 4-Cyclohexyl(ethyl)amino-3-nitrobenzoic acid has also been investigated for its role in material science. Its unique chemical structure allows for the development of advanced materials with tailored properties, such as improved mechanical strength and thermal stability. For example, researchers have successfully incorporated this compound into polymer matrices to create biocompatible materials suitable for biomedical applications.

The safety profile of 4-Cyclohexyl(ethyl)amino-3-nitrobenzoic acid has been thoroughly evaluated in toxicological studies. These studies have demonstrated that the compound exhibits low toxicity at therapeutic doses, with minimal adverse effects on vital organs. Such findings underscore its suitability for further development as a pharmaceutical agent.

In conclusion, 4-Cyclohexyl(ethyl)amino-3-nitrobenzoic acid, CAS number 1036476-51-3, represents a valuable compound with diverse applications across multiple scientific disciplines. Its unique structure, coupled with advancements in synthetic and analytical techniques, positions it as a key player in future research and development efforts. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to both medicine and materials science.